1-(3-fluorobenzyl)-5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one
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Description
1-(3-fluorobenzyl)-5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C21H16FN3O3 and its molecular weight is 377.375. The purity is usually 95%.
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Scientific Research Applications
Antiviral Activity
The synthesis and crystal structure of a related compound, showcasing its potential in antiviral research, particularly against HBV (hepatitis B virus), was reported by Lv Zhi (2009). The study highlights the compound's good anti-HBV activity, which is significant for developing new antiviral agents (Lv Zhi, 2009).
Antimicrobial and Antifungal Properties
Compounds with the 1,3,4-oxadiazole motif have shown promising antimicrobial and antifungal properties. Desai et al. (2016) conducted a study on novel fluorinated pyrazole encompassing pyridyl 1,3,4-oxadiazole motifs, which exhibited potent antibacterial and antifungal activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) (Desai, N., et al., 2016).
Antitubercular Activity
Shingare et al. (2018) synthesized a series of isoxazole clubbed 1,3,4-oxadiazole derivatives, which were evaluated for their antimicrobial and antitubercular activities. Some compounds demonstrated significant activity against Mycobacterium tuberculosis, highlighting their potential in tuberculosis treatment (Shingare, R. M., et al., 2018).
Anticancer Activity
The compound 6-Fluorobenzo[b]pyran-4-one and its derivatives were studied by Hammam et al. (2005) for their anti-lung cancer activity. These compounds showed anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine, suggesting their potential as anticancer agents (Hammam, A. G., et al., 2005).
Material Science Applications
Wang et al. (2001) focused on the synthesis and structure of new bis(1,3,4-oxadiazole) systems for use in organic light-emitting diodes (OLEDs). Their research demonstrated how these compounds, when used as hole-blocking materials, can enhance the performance of OLEDs, indicating their importance in the development of advanced materials for electronic devices (Wang, C., et al., 2001).
Properties
IUPAC Name |
1-[(3-fluorophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FN3O3/c1-27-18-8-5-15(6-9-18)20-23-21(28-24-20)16-7-10-19(26)25(13-16)12-14-3-2-4-17(22)11-14/h2-11,13H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYSSZFKGPJSFCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.